Cas no 898457-77-7 (7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 898457-77-7
• MF: C₁₄H₁₈N₄O₄S
• MW: 338.382121562958
• CID: 5484380
• Update Time: 2025-05-30

7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AJUPVDNMUXFEGR-UHFFFAOYSA-N
• 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C14H18N4O4S/c19-11(15-2-1-3-17-4-7-22-8-5-17)10-12(20)16-14-18(13(10)21)6-9-23-14/h6,9,21H,1-5,7-8H2,(H,15,19)
• InChI Key： XJXDKAUSNUIOPS-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(O)=C(C(NCCCN1CCOCC1)=O)C(=O)N=2

Additional information on 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 898457-77-7)

The compound 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, identified by its CAS number 898457-77-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the thiazolo[3,2-b]pyrimidine scaffold, a structural motif well-documented for its biological activity and therapeutic potential. The presence of functional groups such as the hydroxyl and morpholine substituents enhances its interaction with biological targets, making it a promising candidate for further medicinal chemistry exploration.

Recent research in the area of nucleoside analogs and antiviral agents has highlighted the importance of thiazolo[3,2-b]pyrimidine derivatives due to their ability to mimic natural nucleobases and interfere with viral replication mechanisms. The specific arrangement of atoms in 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide contributes to its unique pharmacophoric features, which may facilitate binding to enzymes or receptors involved in pathogenic processes. This compound has garnered attention for its potential applications in developing novel treatments against infectious diseases and other disorders.

The morpholine moiety in the molecule is particularly noteworthy, as it is frequently incorporated into drug candidates to improve solubility, metabolic stability, and overall bioavailability. In the context of 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, the morpholine ring at position 3 likely plays a crucial role in modulating the compound's pharmacokinetic properties. This structural feature aligns with current trends in drug design, where optimizing molecular interactions with biological systems is paramount.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies indicate that 7-hydroxy-N-3-(morpholin-4-yl)propyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide may exhibit inhibitory effects on certain enzymes by occupying active sites or disrupting normal catalytic cycles. These findings are supported by experimental data demonstrating its interaction with key targets in cellular pathways relevant to disease progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiazolo[3,2-b]pyrimidine core, followed by functional group modifications such as hydroxyl addition and morpholine incorporation. The use of advanced synthetic techniques has allowed chemists to streamline these processes while maintaining the integrity of the desired molecular structure.

In terms of biological evaluation, preliminary assays have shown that 7-hydroxy-N-3-(morpholin-4-ylo propyl)-5 oxo -5H -1 , 3 thiazolo [ 3 , 2 - b ] pyrimidine -6 -carboxamide (CAS No. 898457 -77 -7 ) possesses notable activity against certain viral strains. This activity is attributed to its ability to disrupt critical steps in viral replication cycles without causing significant toxicity to host cells. Such properties make it an attractive candidate for further development into an antiviral therapeutic agent.

The compound's potential extends beyond antiviral applications; it may also exhibit anti-inflammatory and anticancer properties based on its structural similarity to known bioactive molecules. The hydroxyl group at position 7 could serve as a point for further derivatization to enhance specific biological responses. Additionally, the morpholine substituent may contribute to improved pharmacological profiles by modulating solubility and permeability across biological membranes.

Future research directions include exploring derivative compounds generated by modifying functional groups or introducing additional heterocycles into the core structure of 7-hydroxy-N-[email protected](morpholin -4 - yl)propyl - 5 oxo - 5 H -1 , 3 thiazolo [ 3 , 2 b ] pyrimidine -6 carboxamide (CAS No .898457 -77 -7 ) . These modifications aim to optimize potency while minimizing side effects observed in earlier studies . High-throughput screening techniques combined with machine learning algorithms will be instrumental in identifying promising analogs for preclinical testing.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . The case of CAS No .898457 -77 -7 exemplifies how structural innovation can lead to discoveries with significant therapeutic implications . By leveraging cutting-edge synthetic methodologies alongside robust biological evaluation systems , researchers continue push boundaries toward creating safer more effective treatments for global health challenges.